Cas no 175136-33-1 (4-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)-4-oxobutanoic Acid)

• Product Name: 4-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)-4-oxobutanoic Acid
• CAS No: 175136-33-1
• Molecular Formula: C₁₃H₁₄O₅
• Molecular Weight: 250.24726
• CID: 134335
• PubChem ID: 2775652

4-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)-4-oxobutanoic Acid Properties

Names and Identifiers

• 4-(3,4-Dihydro-2H-benzo[b][1,4]dioxepin-7-yl)-4-oxobutanoic acid
• 2H-1,5-Benzodioxepin-7-butanoicacid, 3,4-dihydro-g-oxo-
• 4-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)-4-oxobutanoic acid
• 4-(2H,3H,4H-benzo[b]1,4-dioxepin-7-yl)-4-oxobutanoic acid
• 3-[3,4-(TRIMETHYLENEDIOXY)BENZOYL]PROPIONIC ACID
• DTXSID90379636
• SCHEMBL4259988
• HMS1522C04
• EN300-10244
• CCG-47676
• IDI1_030982
• Oprea1_307934
• 175136-33-1
• 4-(3,4-Dihydro-2H-benzo[b][1,4]dioxepin-7-yl)-4-oxobutanoicacid
• CS-0230134
• Maybridge4_000400
• CHEMBL1349957
• NCGC00042017-02
• BB 0218681
• BRD-K96015768-001-01-8
• MLS000056971
• Z57000514
• SMR000064006
• HMS2409E24
• 2H-1,5-Benzodioxepin-7-butanoic acid, 3,4-dihydro-gamma-oxo-
• SR-01000619467-2
• RQYNFIARXFWNDM-UHFFFAOYSA-N
• FT-0616572
• MFCD00218805
• TS-00777
• AKOS000200382
• 4-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)-4-oxobutanoic acid, AldrichCPR
• W-206116
• AKOS BBS-00006950
• CHEBI:228725

• MDL： MFCD00218805
• InChIKey： RQYNFIARXFWNDM-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H14O5/c14-10(3-5-13(15)16)9-2-4-11-12(8-9)18-7-1-6-17-11/h2,4,8H,1,3,5-7H2,(H,15,16)
• SMILES： C1COC2=C(C=C(C=C2)C(=O)CCC(=O)O)OC1

Computed Properties

• Exact Mass: 250.08400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 250.08412354g/mol
• Heavy Atom Count: 18
• Complexity: 315
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• LogP: 1.89540
• PSA: 72.83000
• Refractive Index: 1.553
• Boiling Point: 482.3°Cat760mmHg
• Melting Point: 149 °C
• Flash Point: 188°C
• Density: 1.281

4-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)-4-oxobutanoic Acid Security Information

• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Risk Phrases： 22

4-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)-4-oxobutanoic Acid Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Butyrophenones